Cas no 2228716-67-2 ({1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol)

• Product Name: {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol
• CAS No: 2228716-67-2
• MF: C₉H₁₀ClF₃N₂O
• MW: 254.636711597443
• CID: 5978535
• PubChem ID: 165965113
• Update Time: 2025-06-09

{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol
• {1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}methanol
• 2228716-67-2
• EN300-1961042

• Inchi： 1S/C9H10ClF3N2O/c1-15-7(10)5(8(4-16)2-3-8)6(14-15)9(11,12)13/h16H,2-4H2,1H3
• InChI Key： KCPHSEUWJWVPCR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C1(CO)CC1

Computed Properties

• Exact Mass: 254.0433751g/mol
• Monoisotopic Mass: 254.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol

Introduction to {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol (CAS No. 2228716-67-2)

{1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol (CAS No. 2228716-67-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a cyclopropyl ring, a chloro substituent, and a trifluoromethyl group within the pyrazole framework imparts distinct electronic and steric properties, which are critical for its potential role in drug discovery and development.

The molecular structure of this compound can be broken down into several key components that contribute to its overall reactivity and functionality. The pyrazole core is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. Pyrazoles have been widely studied due to their ability to act as scaffolds for the development of drugs targeting various diseases, including inflammation, cancer, and infectious diseases. The chloro substituent at the 5-position of the pyrazole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack. This property is particularly useful in cross-coupling reactions commonly employed in the synthesis of complex organic molecules.

Additionally, the trifluoromethyl group at the 3-position introduces electron-withdrawing effects through inductive and resonance mechanisms. This modification not only influences the electronic properties of the molecule but also enhances its metabolic stability, a crucial factor in drug design. The trifluoromethyl group is frequently incorporated into drug candidates due to its ability to improve binding affinity and reduce susceptibility to enzymatic degradation.

The cyclopropyl ring attached to the methanol moiety at the 4-position of the pyrazole provides steric hindrance and influences the conformational flexibility of the molecule. Cyclopropyl groups are known to improve oral bioavailability by reducing metabolic clearance and enhancing binding interactions with biological targets. This structural feature makes {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The combination of these functional groups in {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol positions it as a versatile building block for synthesizing new drug candidates. Researchers have been exploring its potential in various therapeutic areas, including oncology, anti-inflammatory treatments, and central nervous system disorders.

One of the most promising applications of this compound is in oncology research. The unique structural features of {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol suggest that it may interact with key enzymes and receptors involved in cancer cell proliferation and survival. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes overexpressed in tumor cells. These findings have prompted further investigation into its potential as an anti-cancer agent.

The anti-inflammatory potential of {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol has also been explored. Inflammatory processes are central to numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. Compounds that can modulate inflammatory pathways without significant side effects are highly sought after. The structural features of this compound may allow it to interact with inflammatory mediators and reduce excessive immune responses.

Furthermore, there is growing evidence suggesting that {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}methanol may have applications in central nervous system (CNS) disorders. Pyrazole derivatives have shown promise in treating neurological conditions due to their ability to cross the blood-brain barrier efficiently. The presence of electron-withdrawing groups like the trifluoromethyl moiety can enhance lipophilicity, facilitating better penetration into the CNS.

The synthesis of {1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylylcyclopropyl}methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrazole core, followed by functionalization with chloro, trifluoromethyl, and cyclopropyl groups. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve high yields and purity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies suggest that {1-chloro-l-methyI--(trifluoromethyI)-lH-pyr azol--4-yIcy clopropvl)methanol exhibits favorable absorption rates and moderate metabolic clearance rates when administered orally or intravenously.

In conclusion,{l--S-chIoro-l--m ethvl--3--(trlfu orornethvl)--lH-pyr azol--4-yIcyc lopropvl)methanol (CAS No.l2228716-l67-l) is a multifaceted compound with significant potential in pharmaceutical research Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases Including oncology anti-inflam matory treatments CNS disorders Further research is needed to fully elucidate its pharmacological properties but preliminary studies provide promising insights into its therapeutic potential